Cas no 1393353-34-8 (Ethyl 2-(3-bromoquinolin-6-yl)acetate)

• Product Name: Ethyl 2-(3-bromoquinolin-6-yl)acetate
• CAS No: 1393353-34-8
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• MDL: MFCD17215806
• CID: 2091705
• PubChem ID: 86346304
• Update Time: 2025-06-11

Ethyl 2-(3-bromoquinolin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromoquinolin-6-yl)acetate
• methyl 2-(3-bromoquinolin-6-yl)acetate
• MFCD17215806
• ZB1373
• F12296
• Ethyl2-(3-bromoquinolin-6-yl)acetate
• Ethyl 2-(3-Bromo-6-quinolyl)acetate
• AKOS024463436
• SB69328
• SY338877
• CS-D0355
• DA-34541
• AS-63296
• 1393353-34-8

• MDL： MFCD17215806
• Inchi： 1S/C13H12BrNO2/c1-2-17-13(16)6-9-3-4-12-10(5-9)7-11(14)8-15-12/h3-5,7-8H,2,6H2,1H3
• InChI Key： KTTPHGWODSSMFV-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=CC2=C1)CC(=O)OCC

Computed Properties

• Exact Mass: 293.00514g/mol
• Monoisotopic Mass: 293.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.18 g/l) (25 º C),

Additional information on Ethyl 2-(3-bromoquinolin-6-yl)acetate

Ethyl 2-(3-bromoquinolin-6-yl)acetate: A Comprehensive Overview

Ethyl 2-(3-bromoquinolin-6-yl)acetate, with the CAS No. 1393353-34-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been the subject of extensive research due to its unique structural properties and potential applications in drug development and advanced materials. The molecule consists of a quinoline ring substituted with a bromine atom at position 3 and an ethoxyacetyl group at position 6, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of quinoline derivatives like Ethyl 2-(3-bromoquinolin-6-yl)acetate in the development of novel pharmaceutical agents. The quinoline moiety is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in drug design. Researchers have explored the potential of this compound as a precursor for bioactive molecules, particularly in the context of anti-cancer and anti-inflammatory therapies.

The synthesis of Ethyl 2-(3-bromoquinolin-6-yl)acetate involves a multi-step process that typically begins with the preparation of the quinoline ring. This is followed by bromination at position 3 and subsequent acetylation at position 6 to introduce the ethoxyacetyl group. The reaction conditions are carefully optimized to ensure high yield and purity, which are critical for downstream applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the final product, ensuring its structural integrity.

In terms of applications, Ethyl 2-(3-bromoquinolin-6-yl)acetate has shown promise in the field of materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of new catalysts and sensors. For instance, recent research has demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in organic synthesis. Additionally, its photoluminescent properties make it a candidate for applications in optoelectronic devices.

The structural versatility of Ethyl 2-(3-bromoquinolin-6-yl)acetate also makes it an attractive substrate for further chemical transformations. For example, the ethoxyacetyl group can be easily modified to introduce other functional groups, enabling the creation of diverse derivatives with tailored properties. This flexibility has been exploited in recent studies to develop new materials with enhanced mechanical strength and thermal stability.

From an environmental perspective, there is growing interest in understanding the fate and behavior of compounds like Ethyl 2-(3-bromoquinolin-6-yl)acetate in various ecosystems. Researchers have investigated its biodegradation pathways under different environmental conditions, aiming to assess its potential impact on aquatic and terrestrial ecosystems. These studies are crucial for ensuring the sustainable use of such compounds in industrial and pharmaceutical applications.

In conclusion, Ethyl 2-(3-bromoquinolin-6-yl)acetate is a compound with remarkable potential across multiple disciplines. Its unique structure, coupled with its ability to undergo various chemical transformations, positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and insights into this compound's properties, its role in advancing scientific knowledge is expected to grow significantly.